(5Z)-5-(3-fluorobenzylidene)-3-{2-oxo-2-[2-(pyridin-3-yl)piperidin-1-yl]ethyl}-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C22H20FN3O2S2
• Molecular Weight: 441.5 g/mol
• IUPAC Name: (5Z)-5-[(3-fluorophenyl)methylidene]-3-[2-oxo-2-(2-pyridin-3-ylpiperidin-1-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C22H20FN3O2S2/c23-17-7-3-5-15(11-17)12-19-21(28)26(22(29)30-19)14-20(27)25-10-2-1-8-18(25)16-6-4-9-24-13-16/h3-7,9,11-13,18H,1-2,8,10,14H2/b19-12-
• Standard InChI Key: WNZTTXMNTGEIAJ-UNOMPAQXSA-N
• Isomeric SMILES: C1CCN(C(C1)C2=CN=CC=C2)C(=O)CN3C(=O)/C(=C/C4=CC(=CC=C4)F)/SC3=S
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)C(=O)CN3C(=O)C(=CC4=CC(=CC=C4)F)SC3=S

Introduction

Chemical Structure and Physicochemical Properties

The compound features a thiazolidinone core (a five-membered ring containing nitrogen and sulfur atoms) substituted with a 3-fluorobenzylidene group at the 5-position and a 2-(pyridin-3-yl)piperidin-1-yl ethyl moiety at the 3-position. The Z-configuration of the benzylidene group is critical for its stereochemical stability and interaction with biological targets.

Molecular Formula and Weight

• Molecular Formula: $\text{C}_{22}\text{H}_{20}\text{FN}_3\text{O}_2\text{S}_2$

• Molecular Weight: 441.5 g/mol

Key Structural Features

• Thiazolidinone Core: Imparts rigidity and facilitates hydrogen bonding with enzymatic targets.

• 3-Fluorobenzylidene Group: Enhances electron-withdrawing properties and metabolic stability.

• Pyridinylpiperidinyl Ethyl Chain: Introduces basicity and potential for receptor binding via the pyridine nitrogen.

Synthesis and Characterization

Example Reaction Scheme:

• Formation of thiazolidinone core:
  $\text{Thiourea} + \text{α-bromoacetophenone} \rightarrow \text{Thiazolidinone intermediate}$

• Knoevenagel condensation with 3-fluorobenzaldehyde:
  $\text{Thiazolidinone} + \text{3-fluorobenzaldehyde} \rightarrow \text{5-(3-fluorobenzylidene) derivative}$

• N-alkylation with 2-(pyridin-3-yl)piperidine:
  $\text{Intermediate} + \text{2-(pyridin-3-yl)piperidine} \rightarrow \text{Final product}$

Industrial-Scale Production Challenges

• Purification: Requires chromatographic techniques due to the compound’s polarity.

• Stereochemical Control: Ensuring Z-configuration necessitates chiral catalysts or selective crystallization.

Compound Class	Target Pathogens	Inhibition Rate (%)
2-(Chlorophenyl-imino)thiazolidin-4-one	Staphylococcus aureus	91.66
3-[(5Z)-5-benzylidene derivatives]	Escherichia coli	88.46

The 3-fluorobenzylidene group likely enhances membrane permeability, while the pyridinylpiperidinyl moiety may disrupt bacterial efflux pumps.

Anticancer Activity

Thiazolidinones induce apoptosis via caspase activation and mitochondrial dysfunction. For example:

• A related compound, 3-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-imino-1,3-thiazolidin-4-one, showed IC$_{50}$ values of 8.2 μM against HT29 colon cancer cells.

• The fluorine atom in this compound may enhance DNA intercalation or topoisomerase inhibition.

Mechanism of Action

Enzyme Inhibition

• Tyrosine Kinase Inhibition: Pyridinylpiperidinyl groups compete with ATP binding in kinase domains.

• Thioredoxin Reductase Inhibition: The thioxo group disrupts redox homeostasis in cancer cells.

Apoptotic Pathways

• Caspase-3 Activation: Observed in HT29 cells treated with analogous thiazolidinones.

• Bax/Bcl-2 Modulation: Promotes mitochondrial cytochrome c release.